Cas no 3134-70-1 (1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester)
3134-70-1 structure
Product Name:1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester
CAS No:3134-70-1
MF:C10H19NOS
MW:201.328961610794
CID:314865
PubChem ID:76585
Update Time:2025-04-19
1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester
- Isopolinate
- Isopolinate [ISO]
- S-Isopropyl hexahydro-1H-azepine-1-carbothioate
- S-propan-2-yl azepane-1-carbothioate
- S-Isopropyl N,N-hexamethylenothiocarbamate
- LMHHRCOWPQNFTF-UHFFFAOYSA-N
- SCHEMBL136736
- Q27252815
- EINECS 221-531-6
- BYRAM
- NS00029063
- UNII-1S0RV2EY2V
- S-isopropyl azepane-1-carbothioate
- isopropylate
- 1S0RV2EY2V
- S-(1-METHYLETHYL) HEXAHYDRO-1H-AZEPINE-1-CARBOTHIOATE
- 1H-AZEPINE-1-CARBOTHIOIC ACID, HEXAHYDRO-, S-ISOPROPYL ESTER
- 1H-Azepine-1-carbothioic acid, hexahydro-, S-(1-methylethyl) ester
- 3134-70-1
- DTXSID6058053
-
- Inchi: 1S/C10H19NOS/c1-9(2)13-10(12)11-7-5-3-4-6-8-11/h9H,3-8H2,1-2H3
- InChI Key: LMHHRCOWPQNFTF-UHFFFAOYSA-N
- SMILES: S(C(C)C)C(N1CCCCCC1)=O
Computed Properties
- Exact Mass: 201.11887
- Monoisotopic Mass: 201.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.6A^2
Experimental Properties
- Density: 1.038
- Boiling Point: 289.3°Cat760mmHg
- Flash Point: 128.8°C
- Refractive Index: 1.506
- PSA: 20.31
1H-Azepine-1-carbothioicacid, hexahydro-, S-(1-methylethyl) ester Related Literature
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1. Improved herbicide discovery using physico-chemical rules refined by antimalarial library screeningKirill V. Sukhoverkov,Maxime G. Corral,Julie Leroux,Joel Haywood,Philipp Johnen,Trevor Newton,Keith A. Stubbs,Joshua S. Mylne RSC Adv. 2021 11 8459
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